N-(2-methoxybenzyl)-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-5-oxo-3-phenyl-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C21H17N3O3S/c1-27-18-10-6-5-9-15(18)11-22-19(25)16-12-23-21-24(20(16)26)17(13-28-21)14-7-3-2-4-8-14/h2-10,12-13H,11H2,1H3,(H,22,25)
• InChI Key: POXJUINTZSTCBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2=CN=C3N(C2=O)C(=CS3)C4=CC=CC=C4
• Molecular Formula: C21H17N3O3S
• Molecular Weight: 391.4 g/mol

Description

N-(2-methoxybenzyl)-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C21H17N3O3S and its molecular weight is 391.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 391.09906259 g/mol and the complexity rating of the compound is 724. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

Thiazolopyrimidine derivatives, which this compound is a part of, have been found to exhibit anticancer activities against various cell lines .

Mode of Action

Thiazolopyrimidines are known to interact with cancer cell targets and disrupt their genetic pathways . The specific interactions and resulting changes would depend on the exact nature of the target and the structure of the compound.

Biochemical Pathways

Thiazolopyrimidines, including this compound, are known to affect various biochemical pathways due to their broad range of biological activities. They have been found to act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotective agents, and antitumor or cytotoxic drug molecules . The specific pathways affected would depend on the target of the compound and the cellular context.

Result of Action

The molecular and cellular effects of this compound’s action would depend on its specific targets and mode of action. As a thiazolopyrimidine derivative, it may exhibit anticancer activity, potentially leading to the death of cancer cells .